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Compound of Interest

Compound Name: Octyl diphenyl phosphate

Cat. No.: B093404 Get Quote

Introduction: Octyl diphenyl phosphate (ODPP) is an organophosphate ester widely utilized

as a flame retardant and plasticizer in a variety of industrial applications.[1][2][3] Its unique

molecular structure, which combines flexible alkyl (octyl) and rigid aryl (diphenyl) groups,

imparts desirable properties such as high thermal stability, low volatility, and excellent

compatibility with numerous polymers.[1][4] This technical guide provides a comprehensive

overview of the chemical and physical properties of ODPP, its structural characteristics,

synthesis, and relevant experimental methodologies for its analysis, tailored for researchers

and professionals in chemistry and material science.

Chemical Structure and Identification
Octyl diphenyl phosphate is an ester of phosphoric acid, featuring one octyl group and two

phenyl groups attached to the central phosphate moiety.[1][4] This structure is key to its

function, providing a balance between plasticizing efficiency and flame retardancy. While the

term "octyl diphenyl phosphate" is common, it can sometimes refer to isomers like 2-

ethylhexyl diphenyl phosphate (EHDPP), which are often grouped together for assessment

purposes.[4]

Table 1: Chemical Identifiers for Octyl Diphenyl Phosphate
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Identifier Value Reference(s)

CAS Registry Number 115-88-8 [1][5][6][7][8]

Molecular Formula C₂₀H₂₇O₄P [1][6][7][8][9]

Molecular Weight 362.40 g/mol [1][6][8][9]

Canonical SMILES

CCCCCCCCOP(=O)

(OC1=CC=CC=C1)OC2=CC=

CC=C2

[3][10]

InChI

InChI=1S/C20H27O4P/c1-2-3-

4-5-6-13-18-22-25(21,23-19-

14-9-7-10-15-19)24-20-16-11-

8-12-17-20/h7-12,14-17H,2-

6,13,18H2,1H3

[1][8][11]

InChIKey
YAFOVCNAQTZDQB-

UHFFFAOYSA-N
[1][8][11]

Common Synonyms

Diphenyl octyl phosphate,

Disflamoll DPO, Phosphoric

acid, octyl diphenyl ester

[1][3][11]

Physicochemical Properties
ODPP is a colorless to pale yellow liquid characterized by low volatility and high thermal

stability, making it suitable for high-temperature applications.[1] Its low water solubility and high

octanol-water partition coefficient indicate a tendency for bioaccumulation.[7][12]

Table 2: Physicochemical Data for Octyl Diphenyl Phosphate
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Property Value Reference(s)

Physical State Colorless to pale yellow liquid [1][5][12]

Boiling Point 425.5 ± 18.0 °C (Predicted) [6]

Density 1.105 g/cm³ (Rough Estimate) [6]

Water Solubility 0.14 mg/L (at 24 °C) [6][12]

Vapor Pressure
1.24 x 10⁻⁷ mm Hg (at 25 °C,

Estimated)
[12]

Log Kow 6.37 (Estimated) [7]

Henry's Law Constant
2.5 x 10⁻⁷ atm·m³/mol

(Estimated)
[12]

Refractive Index 1.5230 (Estimate) [6]

BCF 1,900 - 41,000 (Estimated) [7][12]

Koc 13,000 - 70,000 (Estimated) [12]

Reactivity and Stability
ODPP exhibits good thermal stability and resistance to hydrolysis, which are crucial for its

performance in durable materials.[1] However, as an organophosphate, it possesses specific

reactivity hazards.

Reaction with Reducing Agents: In the presence of strong reducing agents like hydrides,

ODPP is susceptible to decomposition that can form highly toxic and flammable phosphine

gas.[5][6]

Thermal Decomposition: While stable under normal processing temperatures, excessive

heat during a fire can cause decomposition, producing corrosive and toxic fumes, including

phosphorus oxides.[5][6]

Oxidation: Partial oxidation may lead to the release of toxic phosphorus oxides.[6]

Synthesis and Mechanisms of Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://cymitquimica.com/cas/115-88-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4941871.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8290
https://m.chemicalbook.com/ProductChemicalPropertiesCB4941871_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4941871_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4941871_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8290
https://pubchem.ncbi.nlm.nih.gov/compound/8290
https://www.guidechem.com/msds/115-88-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/8290
https://m.chemicalbook.com/ProductChemicalPropertiesCB4941871_EN.htm
https://www.guidechem.com/msds/115-88-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/8290
https://pubchem.ncbi.nlm.nih.gov/compound/8290
https://cymitquimica.com/cas/115-88-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4941871.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4941871_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4941871.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4941871_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4941871_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A generalized synthesis pathway for ODPP involves the reaction of diphenyl chlorophosphate

with 1-octanol. This reaction is typically catalyzed by a base to neutralize the hydrochloric acid

byproduct.
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Caption: A simplified workflow for the synthesis of Octyl Diphenyl Phosphate.
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As a flame retardant, ODPP acts in both the gas and condensed phases to inhibit combustion.
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Caption: General mechanism of phosphorus flame retardants like ODPP.

Experimental Protocols
Precise characterization of ODPP relies on standardized experimental methods. Below are

outlines for determining water solubility and for analytical identification.
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Protocol 1: Determination of Water Solubility (Shake-
Flask Method)
This protocol is a generalized procedure based on the principles of the OECD Guideline 105

for determining water solubility.

Preparation: Add an excess amount of ODPP to a known volume of deionized water in a

glass-stoppered flask.

Equilibration: Agitate the flask at a constant, controlled temperature (e.g., 24 °C) for a period

sufficient to reach equilibrium (typically 24-48 hours). Ensure the presence of undissolved

ODPP.

Phase Separation: Cease agitation and allow the mixture to stand at the same temperature

to permit phase separation. Centrifuge the sample to remove suspended micro-droplets of

undissolved substance.

Sampling: Carefully extract an aliquot of the clear, aqueous supernatant.

Analysis: Determine the concentration of ODPP in the aliquot using a suitable analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or

Liquid Chromatography-Mass Spectrometry (LC-MS).

Calculation: The water solubility is reported as the mean concentration from at least three

replicate flasks.

Protocol 2: Identification and Quantification via LC-MS
This workflow describes a typical approach for analyzing ODPP in an environmental or

biological matrix.[3][13]
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Caption: A typical workflow for analyzing ODPP in a sample matrix.

Sample Collection: Collect the matrix of interest (e.g., water, soil, plasma) in appropriate

containers.

Extraction: Extract ODPP from the sample using a suitable technique, such as liquid-liquid

extraction (LLE) with an organic solvent or solid-phase extraction (SPE) with a C18 cartridge.
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Cleanup: Remove interfering co-extractants from the sample extract, if necessary, using

techniques like gel permeation chromatography (GPC) or silica gel chromatography.

LC-MS/MS Analysis: Inject the cleaned extract into an LC-MS/MS system.

Liquid Chromatography: Separate ODPP from other components using a reverse-phase

column (e.g., C18) with a mobile phase gradient (e.g., water/acetonitrile).

Mass Spectrometry: Detect and quantify ODPP using tandem mass spectrometry

(MS/MS) in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Data Analysis: Identify ODPP by comparing its retention time and mass transitions to those

of a certified reference standard. Quantify the concentration using a calibration curve

prepared from the standard.

Applications
The primary applications of octyl diphenyl phosphate stem from its efficacy as both a

plasticizer and a flame retardant.[1][5][6]

Polymers and Plastics: It is widely used in polyvinyl chloride (PVC), polyurethane (PU),

cellulose derivatives, and other polymers to improve flexibility, processing performance, and

fire safety.[2][14]

Coatings and Adhesives: ODPP is incorporated into coatings to enhance leveling and

adhesion while providing flame retardancy.[2] It is also used in adhesives for food packaging.

[14]

Electronic Materials: Its excellent thermal stability and electrical insulation properties make it

suitable for use in electronic packaging materials, wire and cable insulation, and casings for

electronic equipment.[2]

Other Uses: It has been identified in specialized applications such as aircraft hydraulic fluid.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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